Cas no 141184-48-7 (Ethanone,1-[3-(cyclopentyloxy)-4-methoxyphenyl]-)

• Product Name: Ethanone,1-[3-(cyclopentyloxy)-4-methoxyphenyl]-
• CAS No: 141184-48-7
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 101814
• PubChem ID: 11746579
• Update Time: 2025-06-13

Ethanone,1-[3-(cyclopentyloxy)-4-methoxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3-(cyclopentyloxy)-4-methoxyphenyl]-
• 1-(3-(CYCLOPENTYLOXY)-4-METHOXYPHENYL)ETHANONE
• 1-(3-cyclopentyloxy-4-methoxyphenyl)ethanone
• 1-[3-(cyclopentyloxy)-4-methoxyphenyl]Ethanone
• 1-(3-cyclopentoxy-4-methoxyphenyl)ethanone
• 1-[3-(cyclopentyloxy)-4-methoxyphenyl]-ethanon
• 3-cyclopentyloxy-4-methoxy-acetophenone
• 3-Cyclopentyloxy-4-methoxyacetophenone
• ACMC-1CEZ0
• AGN-PC-00FBQ7
• AmbkkkkK457
• CTK4C2517
• KB-82473
• SureCN128167
• YPTGMHTXWIENQT-UHFFFAOYSA-N
• SCHEMBL128167
• FT-0745509
• CS-0104829
• 141184-48-7
• DTXSID70471768
• 1-[3-(cyclopentyloxy)-4-methoxyphenyl]-ethanone
• 1-[3-(Cyclopentyloxy)-4-methoxyphenyl]ethan-1-one
• 1-(3-(Cyclopentyloxy)-4-methoxyphenyl)ethan-1-one
• F52995
• DB-063366

• Inchi： 1S/C14H18O3/c1-10(15)11-7-8-13(16-2)14(9-11)17-12-5-3-4-6-12/h7-9,12H,3-6H2,1-2H3
• InChI Key： YPTGMHTXWIENQT-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(C)=O)C=CC=1OC)C1CCCC1

Computed Properties

• Exact Mass: 234.12564
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on Ethanone,1-[3-(cyclopentyloxy)-4-methoxyphenyl]-

Recent Advances in the Study of Ethanone,1-[3-(cyclopentyloxy)-4-methoxyphenyl]- (CAS: 141184-48-7)

Ethanone,1-[3-(cyclopentyloxy)-4-methoxyphenyl]- (CAS: 141184-48-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential use in drug development. Recent research has focused on its role as a key intermediate or active moiety in the synthesis of novel therapeutic agents, particularly in the context of inflammatory and neurological disorders.

One of the most notable findings in recent years is the compound's potential as a phosphodiesterase 4 (PDE4) inhibitor. PDE4 inhibitors are known for their anti-inflammatory and immunomodulatory effects, making them promising candidates for the treatment of conditions such as chronic obstructive pulmonary disease (COPD), asthma, and rheumatoid arthritis. Studies have demonstrated that Ethanone,1-[3-(cyclopentyloxy)-4-methoxyphenyl]- exhibits significant PDE4 inhibitory activity, with a favorable selectivity profile that could minimize side effects commonly associated with this class of drugs. This has spurred further investigation into its structural analogs and derivatives to optimize efficacy and safety.

In addition to its PDE4 inhibitory properties, recent research has explored the compound's potential applications in central nervous system (CNS) disorders. Preliminary studies suggest that it may modulate neurotransmitter systems involved in mood regulation, hinting at its possible utility in the treatment of depression and anxiety. However, these findings are still in the early stages, and further preclinical and clinical studies are needed to validate these effects and understand the underlying mechanisms.

The synthesis and optimization of Ethanone,1-[3-(cyclopentyloxy)-4-methoxyphenyl]- have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, which is critical for its potential commercialization. Researchers have also investigated various formulations and delivery systems to enhance its bioavailability and therapeutic efficacy, particularly for oral administration.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as its metabolic stability and tissue distribution, require further characterization to ensure its suitability as a drug candidate. Additionally, toxicological studies are needed to assess its safety profile comprehensively. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in these areas, bringing this compound closer to clinical application.

In conclusion, Ethanone,1-[3-(cyclopentyloxy)-4-methoxyphenyl]- (CAS: 141184-48-7) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Its PDE4 inhibitory activity and possible CNS effects highlight its versatility, while advances in synthesis and formulation underscore its feasibility as a drug candidate. Continued research and development efforts will be essential to fully realize its therapeutic benefits and address existing challenges.